Cas no 1219980-70-7 (N-benzyl-6-chloro-N-ethylpyrimidin-4-amine)

N-benzyl-6-chloro-N-ethylpyrimidin-4-amine structure
1219980-70-7 structure
Product Name:N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
CAS No:1219980-70-7
MF:C13H14ClN3
MW:247.723361492157
MDL:MFCD13329208
CID:1072606
PubChem ID:53410831
Update Time:2025-04-20

N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-6-chloro-N-ethyl-4-pyrimidinamine
    • N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
    • 6-Chloro-N-ethyl-N-(phenylmethyl)-4-pyrimidinamine
    • AKOS010531305
    • DTXSID501226674
    • SB58767
    • 1219980-70-7
    • F1967-4585
    • MDL: MFCD13329208
    • Inchi: 1S/C13H14ClN3/c1-2-17(9-11-6-4-3-5-7-11)13-8-12(14)15-10-16-13/h3-8,10H,2,9H2,1H3
    • InChI Key: KLMMVOBTDDPHEY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC=N1)N(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.0876252g/mol
  • Monoisotopic Mass: 247.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 404.5±35.0 °C at 760 mmHg
  • Flash Point: 198.4±25.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Security Information

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